Cas no 212650-48-1 (2-(2-Carboxy-Ethyl)-Pyrrolidine-1-Carboxylic Acid Tert-Butyl Ester)

• Product Name: 2-(2-Carboxy-Ethyl)-Pyrrolidine-1-Carboxylic Acid Tert-Butyl Ester
• CAS No: 212650-48-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD20232576
• CID: 3908961
• PubChem ID: 22488142
• Update Time: 2025-10-29

2-(2-Carboxy-Ethyl)-Pyrrolidine-1-Carboxylic Acid Tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-
• 2-(2-Carboxy-Ethyl)-Pyrrolidine-1-Carboxylic Acid Tert-Butyl Ester
• 1-Boc-2-pyrrolidinepropanoic acid
• 2-(2-Carboxy-Ethyl)-Pyrrolidine-1-Carboxylic Acid Tert-Butyl Ester(WX611187)
• rac 3-(1-Boc-pyrrolidin-2-yl)-propionic acid, 98%
• 3-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-2-yl]propanoic acid
• rac 3-(1-Boc-pyrrolidin-2-yl)-propio
• 212650-48-1
• rac 3-(1-Boc-pyrrolidin-2-yl)-propionic acid
• 3-(1-Boc-2-pyrrolidinyl)propanoic Acid
• 3-[1-(tert-butoxycarbonyl)pyrrolidin-2-yl]propionic acid
• MFCD20232576
• AKOS023210753
• SCHEMBL5191626
• Z1505717543
• 3-(1-Boc-pyrrolidin-2-yl)-propionic acid
• CS-0037303
• AB91470
• AS-39761
• 3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}propanoic acid
• EN300-188213
• YERVFXLPVTWCHS-UHFFFAOYSA-N
• F2147-1932
• 3-[1-(tert-butoxycarbonyl)pyrrolidin-2-yl]propanoic acid
• 3-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)propanoic acid
• 3-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)propanoicacid
• SY074141
• QCA59502
• MIA65048
• HQC38854

• MDL： MFCD20232576
• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(16)13-8-4-5-9(13)6-7-10(14)15/h9H,4-8H2,1-3H3,(H,14,15)
• InChI Key： YERVFXLPVTWCHS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1CCC(=O)O)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

2-(2-Carboxy-Ethyl)-Pyrrolidine-1-Carboxylic Acid Tert-Butyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 2-(2-Carboxy-Ethyl)-Pyrrolidine-1-Carboxylic Acid Tert-Butyl Ester

Comprehensive Guide to 2-(2-Carboxy-Ethyl)-Pyrrolidine-1-Carboxylic Acid Tert-Butyl Ester (CAS No. 212650-48-1)

The compound 2-(2-Carboxy-Ethyl)-Pyrrolidine-1-Carboxylic Acid Tert-Butyl Ester (CAS No. 212650-48-1) is a specialized chemical intermediate widely used in pharmaceutical research and organic synthesis. This ester derivative, featuring a pyrrolidine ring and a tert-butyl ester group, has gained significant attention due to its versatile applications in drug discovery and fine chemical manufacturing. Researchers and industry professionals frequently search for this compound under variations like 2-(2-carboxyethyl)pyrrolidine-1-carboxylate tert-butyl ester or tert-butyl 2-(2-carboxyethyl)pyrrolidine-1-carboxylate, reflecting its importance in modern synthetic chemistry.

From a structural perspective, 2-(2-Carboxy-Ethyl)-Pyrrolidine-1-Carboxylic Acid Tert-Butyl Ester combines the rigidity of a pyrrolidine heterocycle with the flexibility of a carboxyethyl side chain, making it particularly valuable for creating molecular diversity in medicinal chemistry. The tert-butyl ester protection group enhances the compound's stability during synthetic transformations while allowing for selective deprotection when needed. This balance of properties explains why searches for pyrrolidine derivatives in drug design and protected amino acid analogs often lead to this specific compound.

The synthesis of CAS 212650-48-1 typically involves multi-step organic reactions starting from commercially available pyrrolidine precursors. Current literature suggests growing interest in more sustainable production methods, aligning with the pharmaceutical industry's focus on green chemistry approaches and atom-economical synthesis. These trends reflect broader market demands for environmentally friendly processes without compromising product quality or yield.

In pharmaceutical applications, 2-(2-Carboxy-Ethyl)-Pyrrolidine-1-Carboxylic Acid Tert-Butyl Ester serves as a key building block for various bioactive molecules. Its structural features make it particularly valuable for developing central nervous system (CNS) drugs, as the pyrrolidine moiety often improves blood-brain barrier penetration. Recent studies have explored its incorporation into potential therapies for neurological disorders, a hot topic in medical research given the increasing prevalence of conditions like Alzheimer's and Parkinson's diseases.

The compound's physicochemical properties warrant special consideration. With a molecular weight of 243.3 g/mol, tert-butyl 2-(2-carboxyethyl)pyrrolidine-1-carboxylate typically appears as a white to off-white crystalline powder under standard conditions. Its solubility profile – moderately soluble in polar organic solvents but poorly soluble in water – makes it particularly suitable for solution-phase organic synthesis. These characteristics are frequently searched by chemists planning synthetic routes or purification strategies.

Quality control aspects of CAS 212650-48-1 have gained prominence with the pharmaceutical industry's increased emphasis on quality by design (QbD) principles. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's purity and identity. The growing adoption of continuous manufacturing in pharmaceutical production has further highlighted the importance of reliable intermediates like this pyrrolidine derivative.

Market dynamics for 2-(2-Carboxy-Ethyl)-Pyrrolidine-1-Carboxylic Acid Tert-Butyl Ester reflect broader trends in the fine chemicals sector. With the increasing outsourcing of pharmaceutical R&D to specialized contract research organizations (CROs), demand for high-quality building blocks has steadily risen. Suppliers catering to this market segment often emphasize batch-to-batch consistency and comprehensive technical documentation – factors that resonate with quality-conscious buyers searching for reliable chemical intermediates or GMP-compatible building blocks.

Storage and handling recommendations for 212650-48-1 follow standard practices for sensitive organic compounds. The material should be kept in tightly sealed containers under inert atmosphere at recommended temperatures to maintain stability. While not classified as hazardous under normal handling conditions, proper laboratory precautions should always be observed – a consideration that aligns with growing industry focus on laboratory safety standards and responsible chemical management.

Recent scientific literature reveals innovative applications of 2-(2-Carboxy-Ethyl)-Pyrrolidine-1-Carboxylic Acid Tert-Butyl Ester in emerging fields like proteolysis targeting chimeras (PROTACs) and covalent inhibitors. These cutting-edge therapeutic modalities represent some of the most searched topics in current medicinal chemistry, creating new demand for versatile intermediates. The compound's ability to serve as a spacer or linker component in such complex molecules underscores its continued relevance in drug discovery.

Regulatory considerations for tert-butyl 2-(2-carboxyethyl)pyrrolidine-1-carboxylate vary by jurisdiction and intended use. While primarily used in research settings, manufacturers and distributors must ensure compliance with relevant chemical inventories such as TSCA, EINECS, and others. The absence of controlled substance classifications makes this intermediate particularly attractive for international research collaborations – an important factor in today's globalized pharmaceutical landscape.

Looking ahead, the future applications of CAS 212650-48-1 may expand into areas like peptide mimetics and macrocyclic compounds, both active areas of pharmaceutical research. The compound's structural versatility positions it well to meet evolving needs in drug discovery, particularly as the industry places greater emphasis on molecular complexity and three-dimensional architectures in lead optimization. These trends suggest sustained interest in this valuable synthetic intermediate for years to come.